Cas no 338426-36-1 (N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

N-(5-Chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is a synthetic organic compound featuring a chloro-methoxyphenyl acetamide core linked to a substituted imidazole moiety via a sulfanyl bridge. Its molecular structure combines electron-rich aromatic systems with a thioether functional group, suggesting potential reactivity in nucleophilic or electrophilic substitution reactions. The compound's design may offer advantages in medicinal chemistry applications, such as serving as a scaffold for bioactive molecule development, due to its hybrid heterocyclic framework. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) substituents could enhance its binding affinity in targeted interactions. Its stability under standard conditions makes it suitable for further derivatization or pharmacological evaluation.

N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide structure

338426-36-1 structure

Product Name:N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

CAS No:338426-36-1

MF:C₁₉H₁₈ClN₃O₂S

MW:387.883121967316

CID:6432491

PubChem ID:3137222

Update Time:2025-06-12

N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
- N-[5-chloro-2-(methyloxy)phenyl]-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
- Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]-
- N-(5-chloro-2-methoxyphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide
- 338426-36-1
- N-(5-chloro-2-methoxyphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
- Oprea1_792533
- F2223-0086
- Oprea1_186648
- AKOS000591784
- N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
- AG-690/40697371
- Inchi： 1S/C19H18ClN3O2S/c1-23-16(13-6-4-3-5-7-13)11-21-19(23)26-12-18(24)22-15-10-14(20)8-9-17(15)25-2/h3-11H,12H2,1-2H3,(H,22,24)
- InChI Key： HIEOHFHCRFALQX-UHFFFAOYSA-N
- SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1N(C)C(C2=CC=CC=C2)=CN=1

Computed Properties

Exact Mass: 387.081
Monoisotopic Mass: 387.081
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 464
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 81.4Å²

Experimental Properties

Density: 1.29±0.1 g/cm3(Predicted)
pka: 12.04±0.70(Predicted)

N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2223-0086-2μmol	N-(5-chloro-2-methoxyphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	338426-36-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2223-0086-1mg	N-(5-chloro-2-methoxyphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	338426-36-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2223-0086-2mg	N-(5-chloro-2-methoxyphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	338426-36-1	90%+	2mg	$59.0	2023-05-16

N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

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Additional information on N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 338426-36-1)

N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide, with the CAS number 338426-36-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a chloro-methoxyphenyl moiety with a methyl-phenylimidazole group linked via a sulfanylacetamide bridge. Its intricate design makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for imidazole derivatives has surged due to their versatile applications in drug discovery. The N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide stands out for its potential in modulating specific enzymatic activities, a topic frequently searched in academic and industrial circles. Researchers often inquire about its synthesis methods, biological activity, and mechanism of action, reflecting the compound's relevance in modern medicinal chemistry.

The compound's CAS registry number 338426-36-1 serves as a critical identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties and safety data. Its molecular weight, solubility, and stability under various conditions are frequently analyzed parameters, particularly for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies. These aspects align with trending searches in computational chemistry and AI-driven drug design platforms.

Another area of interest is the compound's potential role in addressing oxidative stress-related disorders, a hot topic in neurodegenerative and metabolic disease research. The sulfanylacetamide component may contribute to antioxidant properties, a hypothesis explored in recent publications. This connection to health and wellness trends enhances the compound's visibility in interdisciplinary studies, bridging gaps between chemistry and biomedicine.

From a synthetic chemistry perspective, the N-(5-chloro-2-methoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide exemplifies advancements in heterocyclic compound design. Its multi-step synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, techniques widely discussed in organic chemistry forums. Optimizing its yield and purity remains a key challenge, as noted in peer-reviewed journals and patent literature.

In conclusion, CAS 338426-36-1 represents a compelling case study in contemporary chemical research. Its structural complexity and potential applications in drug development and biochemical assays make it a recurring subject in scientific queries. As interest grows in targeted therapies and small-molecule modulators, this compound's profile will likely expand, solidifying its position in the lexicon of medicinal chemistry.